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Compound of Interest

Compound Name: Ethylene bromoacetate

Cat. No.: B1211380 Get Quote

Essential Guide to Handling Ethylene Bromoacetate
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for the

handling and disposal of Ethylene bromoacetate. Adherence to these procedures is critical to

ensure personal safety and regulatory compliance in the laboratory environment.

Ethylene bromoacetate is a highly toxic and lachrymatory chemical that poses severe health

risks.[1][2][3][4] It is fatal if swallowed, inhaled, or absorbed through the skin.[3][4][5][6] It is

also a flammable liquid and vapor.[2][3][7] This guide will provide the necessary information for

its safe handling and disposal.

Chemical and Physical Properties
A clear understanding of Ethylene bromoacetate's properties is fundamental to its safe

handling.
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Property Value

CAS Number 105-36-2

Molecular Formula C4H7BrO2

Molecular Weight 167.01 g/mol

Appearance Clear, colorless to pale yellow liquid

Boiling Point 159 °C (318 °F)

Density 1.506 g/cm³ at 25 °C (77 °F)

Flash Point 47 °C (117 °F)

Vapor Density 5.76 (Air = 1)

Hazard Identification and Classification
Ethylene bromoacetate is classified with the following hazards:

Hazard Class Category

Acute Toxicity, Oral Category 2

Acute Toxicity, Dermal Category 1

Acute Toxicity, Inhalation Category 2

Flammable Liquids Category 3

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 1

Skin Sensitization Category 1

Source: Globally Harmonized System (GHS) of Classification and Labelling of Chemicals

Operational Plan: Safe Handling of Ethylene
Bromoacetate
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A systematic approach is mandatory when working with this hazardous material. The following

steps outline the required engineering controls, personal protective equipment, and handling

procedures.

Engineering Controls
Ventilation: All work with Ethylene bromoacetate must be conducted in a certified chemical

fume hood with sufficient local exhaust ventilation.[7]

Safety Equipment: An eyewash station and safety shower must be readily accessible in the

immediate work area.[1][8]

Personal Protective Equipment (PPE)
The selection and proper use of PPE are the most critical barriers against exposure.

PPE Category Specification

Hand Protection

Wear chemical-resistant gloves. Nitrile gloves

may offer short-term protection, but it is crucial

to consult the glove manufacturer's resistance

guide for this specific chemical.[9] Always

inspect gloves before use and practice proper

removal technique.[2]

Eye & Face Protection

Wear chemical splash goggles that meet ANSI

Z.87.1 standards.[9] A face shield must be worn

in addition to goggles when there is a risk of

splashing.[1][9]

Skin & Body Protection

Wear a flame-retardant lab coat over clothing

that covers the entire body.[9] Ensure the lab

coat is buttoned.[9] Closed-toe and closed-heel

shoes are mandatory.[9]

Respiratory Protection

If there is a risk of inhalation, a NIOSH-

approved respirator with an appropriate

cartridge for organic vapors must be used.[9] A

full-face respirator is recommended.[10]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1211380?utm_src=pdf-body
https://www.chemicalbook.com/Article/How-to-properly-handle-and-store-ethyl-bromoacetate.htm
https://nj.gov/health/eoh/rtkweb/documents/fs/0856.pdf
https://pim-resources.coleparmer.com/sds/07246.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.cdhfinechemical.com/images/product/msds/37_992523201_ETHYLBROMOACETATE-CASNO-105-36-2-MSDS.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://nj.gov/health/eoh/rtkweb/documents/fs/0856.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.epa.gov/emergency-response/personal-protective-equipment
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling Procedures
Preparation: Before handling, ensure all necessary PPE is donned correctly and that the

fume hood is functioning properly. Have all necessary materials and waste containers within

the fume hood.

Dispensing: Use a syringe or a calibrated dispensing system to transfer the liquid. Avoid

pouring to minimize splashing and vapor generation.

During Operation: Keep the container tightly closed when not in use.[7] Avoid contact with

skin, eyes, and clothing.[2] Do not eat, drink, or smoke in the work area.[1]

After Handling: Wash hands thoroughly with soap and water immediately after handling,

even if gloves were worn.[2]

Emergency Procedures
In the event of an exposure or spill, immediate and correct action is vital.

First Aid Measures
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek immediate

medical attention.[1]

Skin Contact

Immediately remove all contaminated clothing

and shoes.[8] Wash the affected area with

plenty of soap and water for at least 15 minutes.

[8] Seek immediate medical attention.[8]

Inhalation

Move the victim to fresh air immediately.[8] If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek immediate medical

attention.[8]

Ingestion

Do NOT induce vomiting. If the victim is

conscious and alert, give 2-4 cupfuls of milk or

water.[8] Never give anything by mouth to an

unconscious person.[8] Seek immediate medical

attention.[8]

Spill and Leak Response
Evacuate: Immediately evacuate all personnel from the spill area except for those involved in

the cleanup.[1]

Ventilate: Ensure the area is well-ventilated, but do not direct airflow towards individuals.

Containment: For small spills, absorb the material with an inert, non-combustible absorbent

such as sand, earth, or vermiculite.[8][7] Do not use combustible materials.

Collection: Carefully collect the absorbed material into a labeled, sealed container for

hazardous waste disposal.[1]

Decontamination: Decontaminate the spill area with a suitable cleaning agent.
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Disposal Plan
Proper disposal of Ethylene bromoacetate and associated waste is a legal and safety

requirement.

Waste Segregation and Collection
Liquid Waste: Unused or waste Ethylene bromoacetate should be collected in a dedicated,

labeled, and sealed container. Do not mix with other waste streams.

Solid Waste: All disposable items contaminated with Ethylene bromoacetate, such as

gloves, absorbent materials, and pipette tips, must be collected in a separate, clearly labeled

hazardous waste container.[1]

Disposal Procedure
Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "Ethylene bromoacetate," and the associated hazards (Toxic, Flammable).

Storage: Store waste containers in a designated, well-ventilated, and secure secondary

containment area away from incompatible materials.[7]

Pickup: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.[1]

Workflow for Handling and Disposal
The following diagram illustrates the key steps and decision points for the safe handling and

disposal of Ethylene bromoacetate.
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Workflow for Handling and Disposal of Ethylene Bromoacetate
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Caption: A flowchart outlining the procedural steps for the safe handling and disposal of

Ethylene bromoacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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